Cas no 2639460-88-9 (methyl 2-(piperidin-4-yl)-2H-1,2,3-triazole-4-carboxylate hydrochloride)

• Product Name: methyl 2-(piperidin-4-yl)-2H-1,2,3-triazole-4-carboxylate hydrochloride
• CAS No: 2639460-88-9
• MF: C₉H₁₅ClN₄O₂
• MW: 246.694000482559
• MDL: MFCD33550022
• CID: 5464520
• PubChem ID: 155971107
• Update Time: 2025-06-14

methyl 2-(piperidin-4-yl)-2H-1,2,3-triazole-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4957235763
• methyl 2-(piperidin-4-yl)-2H-1,2,3-triazole-4-carboxylate hydrochloride

• MDL： MFCD33550022
• Inchi： 1S/C9H14N4O2.ClH/c1-15-9(14)8-6-11-13(12-8)7-2-4-10-5-3-7;/h6-7,10H,2-5H2,1H3;1H
• InChI Key： CDXZIKNQYMITOF-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=NN(C2CCNCC2)N=1)=O

Computed Properties

• Exact Mass: 246.0883534 g/mol
• Monoisotopic Mass: 246.0883534 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 246.69
• Topological Polar Surface Area: 69

Additional information on methyl 2-(piperidin-4-yl)-2H-1,2,3-triazole-4-carboxylate hydrochloride

Comprehensive Overview of Methyl 2-(piperidin-4-yl)-2H-1,2,3-triazole-4-carboxylate Hydrochloride (CAS No. 2639460-88-9)

Methyl 2-(piperidin-4-yl)-2H-1,2,3-triazole-4-carboxylate hydrochloride (CAS No. 2639460-88-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound combines a piperidine ring with a 1,2,3-triazole core, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition, aligning with current trends in precision medicine and targeted therapies.

The molecular structure of methyl 2-(piperidin-4-yl)-2H-1,2,3-triazole-4-carboxylate hydrochloride features a carboxylate ester group, which enhances its solubility and bioavailability—a critical factor in modern drug design. Its CAS No. 2639460-88-9 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in high-throughput screening and medicinal chemistry. Recent studies highlight its role as a scaffold for kinase inhibitors, a hot topic in oncology and autoimmune disease research.

In the context of AI-driven drug discovery, this compound exemplifies how computational models predict molecular interactions and binding affinities. Its triazole-piperidine hybrid structure is often explored in fragment-based drug design, a strategy gaining traction due to its efficiency in identifying lead compounds. Users searching for "CAS 2639460-88-9 supplier" or "1,2,3-triazole derivatives in drug development" will find this compound’s profile highly informative.

From a synthetic chemistry perspective, the hydrochloride salt form (methyl 2-(piperidin-4-yl)-2H-1,2,3-triazole-4-carboxylate hydrochloride) improves stability and handling, addressing common challenges in API (Active Pharmaceutical Ingredient) manufacturing. Its CAS No. 2639460-88-9 is also linked to patents investigating neuroprotective agents, resonating with growing public interest in neurodegenerative disease treatments like Alzheimer’s and Parkinson’s.

Environmental and green chemistry considerations are increasingly shaping compound selection, and this molecule’s efficient synthesis routes align with sustainable chemistry principles. Searches for "piperidine-triazole hybrids" or "non-toxic pharmaceutical intermediates" often lead to discussions about CAS 2639460-88-9, underscoring its compatibility with eco-friendly practices.

In summary, methyl 2-(piperidin-4-yl)-2H-1,2,3-triazole-4-carboxylate hydrochloride (CAS No. 2639460-88-9) represents a convergence of innovative drug design, computational chemistry, and sustainable synthesis. Its multifaceted applications and search-friendly identifiers make it a standout subject for researchers and industry professionals alike.